Cas no 2228989-58-8 (3-(3-ethoxyphenyl)-2-methoxypropanoic acid)

• Product Name: 3-(3-ethoxyphenyl)-2-methoxypropanoic acid
• CAS No: 2228989-58-8
• MF: C₁₂H₁₆O₄
• MW: 224.253044128418
• CID: 6200530
• PubChem ID: 165968398
• Update Time: 2025-05-19

3-(3-ethoxyphenyl)-2-methoxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-ethoxyphenyl)-2-methoxypropanoic acid
• 2228989-58-8
• EN300-1768501

• Inchi： 1S/C12H16O4/c1-3-16-10-6-4-5-9(7-10)8-11(15-2)12(13)14/h4-7,11H,3,8H2,1-2H3,(H,13,14)
• InChI Key： HTUMYGNWXRFIPC-UHFFFAOYSA-N
• SMILES： O(C)C(C(=O)O)CC1C=CC=C(C=1)OCC

Computed Properties

• Exact Mass: 224.10485899g/mol
• Monoisotopic Mass: 224.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 55.8Ų

Additional information on 3-(3-ethoxyphenyl)-2-methoxypropanoic acid

Research Brief on 3-(3-ethoxyphenyl)-2-methoxypropanoic acid (CAS: 2228989-58-8): Recent Advances and Applications

The compound 3-(3-ethoxyphenyl)-2-methoxypropanoic acid (CAS: 2228989-58-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have explored its synthesis, pharmacological properties, and mechanistic insights, positioning it as a candidate for further drug development. This research brief aims to summarize the latest findings related to this compound, highlighting its significance in contemporary biomedical research.

One of the key areas of investigation has been the synthesis and optimization of 3-(3-ethoxyphenyl)-2-methoxypropanoic acid. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for scaling up production. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity. These methodological advancements have facilitated a deeper understanding of its chemical behavior and stability under various conditions.

Pharmacological studies have revealed that 3-(3-ethoxyphenyl)-2-methoxypropanoic acid exhibits notable anti-inflammatory and analgesic properties. In vitro and in vivo experiments have demonstrated its ability to modulate key inflammatory pathways, such as the NF-κB signaling cascade. These findings suggest its potential as a therapeutic agent for conditions like rheumatoid arthritis and chronic pain. Additionally, preliminary data indicate that the compound may possess neuroprotective effects, opening new avenues for research in neurodegenerative diseases.

Another promising aspect of this compound is its role in cancer research. Recent studies have investigated its cytotoxic effects on various cancer cell lines, with results showing selective inhibition of tumor cell proliferation. Mechanistic studies suggest that 3-(3-ethoxyphenyl)-2-methoxypropanoic acid induces apoptosis through the activation of intrinsic pathways, making it a potential candidate for anticancer therapy. Further research is needed to elucidate its full spectrum of biological activities and to optimize its pharmacokinetic properties.

In conclusion, 3-(3-ethoxyphenyl)-2-methoxypropanoic acid (CAS: 2228989-58-8) represents a versatile molecule with broad therapeutic potential. Its anti-inflammatory, analgesic, neuroprotective, and anticancer properties make it a compelling subject for ongoing and future research. Continued exploration of its mechanisms of action and clinical applications will be essential to fully realize its benefits in the field of chemical biology and medicine. This brief underscores the importance of interdisciplinary collaboration to advance the development of this promising compound.